Cas no 2229672-40-4 (tert-butyl N-2-(3-hydroxyprop-1-en-1-yl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(3-hydroxyprop-1-en-1-yl)-5-methoxyphenylcarbamate
• CAS No: 2229672-40-4
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5838409
• PubChem ID: 165624007
• Update Time: 2025-06-08

tert-butyl N-2-(3-hydroxyprop-1-en-1-yl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-hydroxyprop-1-en-1-yl)-5-methoxyphenylcarbamate
• tert-butyl N-[2-(3-hydroxyprop-1-en-1-yl)-5-methoxyphenyl]carbamate
• 2229672-40-4
• EN300-1891336

• Inchi： 1S/C15H21NO4/c1-15(2,3)20-14(18)16-13-10-12(19-4)8-7-11(13)6-5-9-17/h5-8,10,17H,9H2,1-4H3,(H,16,18)/b6-5-
• InChI Key： YAGUAYUDGKIKBZ-WAYWQWQTSA-N
• SMILES： O(C(NC1C=C(C=CC=1/C=C\CO)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-2-(3-hydroxyprop-1-en-1-yl)-5-methoxyphenylcarbamate

tert-butyl N-2-(3-hydroxyprop-1-en-1-yl)-5-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(3-hydroxyprop-1-en-1-yl)-5-methoxyphenylcarbamate, with the CAS number 2229672-40-4, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a tert-butyl group with a phenylcarbamate moiety, further substituted with hydroxy and methoxy functionalities. Its intricate architecture makes it a valuable subject for both fundamental research and applied studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material development. The integration of computational chemistry tools has further enhanced our understanding of its electronic properties and potential reactivity, making it a versatile building block in modern chemical synthesis.

One of the most promising applications of tert-butyl N-2-(3-hydroxyprop-1-en-1-yl)-5-methoxyphenylcarbamate lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in the development of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The hydroxyl and methoxy groups present in the molecule contribute to its ability to interact with biological systems, making it a candidate for further investigation in medicinal chemistry.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area, porosity, and tunable functionality, which are highly desirable for applications in gas storage, catalysis, and sensing technologies.

The structural complexity of tert-butyl N-2-(3-hydroxyprop-1-en-1-yl)-5-methoxyphenylcarbamate presents both challenges and opportunities for researchers. While its synthesis requires meticulous control over reaction conditions, the resulting molecule offers a wealth of possibilities for chemical modification and functionalization. Ongoing studies are focused on optimizing synthetic routes, enhancing scalability, and exploring novel applications across diverse disciplines.

In conclusion, tert-butyl N-2-(3-hydroxyprop-1-en-1-yl)-5-methoxyphenylcarbamate stands as a testament to the ingenuity of modern chemical research. With its versatile structure and wide-ranging applications, this compound continues to be a focal point for scientists seeking to push the boundaries of chemical innovation. As research progresses, it is anticipated that this molecule will unlock new frontiers in both academic exploration and industrial development.